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Compound of Interest

Compound Name: 2-Chloro-4-hydrazinopyridine

CAS No.: 700811-29-6

Cat. No.: B1592032 Get Quote

CAS: 700811-29-6 | Formula: C₅H₆ClN₃ | Synonyms: 2-Chloro-4-hydrazinylpyridine Hazard

Class: Hydrazine Derivative / Halogenated Heterocycle[1]

Part 1: Emergency Overview & Risk Assessment
Treat this compound with the high-level precautions reserved for unstable hydrazines. While

specific toxicological data for this exact CAS is limited, its structural moieties (hydrazine +

chloropyridine) dictate the safety protocol.[1] Hydrazines are potent skin sensitizers, potential

carcinogens, and hepatotoxins.[1] The pyridine ring adds potential for rapid dermal absorption

and neurological effects.

Critical Hazards:

Inhalation: Irritation to mucous membranes; potential for systemic toxicity if dust is inhaled.

Skin Contact: High risk of sensitization (allergic dermatitis) and transdermal toxicity.

Stability: Hydrazine derivatives are susceptible to air oxidation and thermal decomposition.

Store at -20°C under inert atmosphere (Argon/Nitrogen).

Part 2: Personal Protective Equipment (PPE) Matrix
Standard laboratory nitrile gloves are INSUFFICIENT for prolonged handling of hydrazines.

Hydrazines can permeate nitrile rubber rapidly. The following matrix utilizes a "Barrier +
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Dexterity" approach.

2.1 Hand Protection Protocol
Task

Primary Barrier
(Inner)

Secondary Barrier
(Outer)

Rationale

Weighing / Solid

Handling

Laminate Film (e.g.,

Silver Shield™ / 4H®)
Nitrile (5 mil minimum)

Laminate resists

hydrazine permeation

(>480 min).[1] Nitrile

provides grip and

protects the inner film

from tears.

Solution Preparation Laminate Film Nitrile (Double Layer)

Solutions increase

permeation risk. The

outer nitrile layer must

be changed

immediately upon

splash.

Closed Vial Transport Nitrile (Double Layer) N/A

Acceptable only if the

primary container is

sealed and externally

decontaminated.

2.2 Respiratory & Body Protection[1][2][3][4][5]
Engineering Control (Primary): All open handling must occur inside a certified Chemical

Fume Hood.

Respiratory (Secondary): If weighing outside a hood is unavoidable (not recommended), use

a P100 Particulate Respirator (e.g., 3M 8293).

Body: Tyvek® lab coat or chemical-resistant apron over standard cotton lab coat.[1] Wrist

cuffs must be sealed (taped or knit cuffs inside gloves).

Part 3: Operational Protocols
3.1 Handling & Stability
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This compound is air-sensitive and likely hygroscopic.[1]

Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening

to prevent water condensation, which accelerates hydrolysis.

Inert Atmosphere: Blanket open containers with Nitrogen or Argon.

Tools: Use anti-static spatulas. Avoid metal spatulas if signs of decomposition (discoloration)

are present, as metals can catalyze hydrazine decomposition.

3.2 Decision Logic: PPE Selection
The following diagram illustrates the decision workflow for selecting the correct PPE based on

the state of the chemical.

Handling 2-Chloro-4-hydrazinopyridine

Physical State?

Solid / Powder Solution / Mother Liquor

Is Fume Hood Available? Concentration > 10mM?

Standard Protocol:
Double Nitrile Gloves
Lab Coat + Goggles

Yes

High Risk Protocol:
Laminate Inner Gloves

+ Nitrile Outer
P100 Respirator Required

No

REQUIRED:
Silver Shield/4H Liner
under Nitrile Gloves

Yes

Double Nitrile Gloves
(Change every 15 mins)

No
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Caption: Decision tree for selecting glove material and respiratory protection based on physical

state and concentration.

Part 4: Emergency Response & Disposal[1][2][6]
4.1 Spill Cleanup (Solid)

Isolate: Evacuate immediate area. Post "Do Not Enter" signage.

PPE: Don Silver Shield gloves and P100 respirator.

Contain: Do not dry sweep (creates dust). Cover with a wet paper towel (dampened with

water) to prevent aerosolization, then scoop into a waste container.

Decontaminate: Wipe surface with water, followed by ethanol.

4.2 Disposal Protocol
CRITICAL WARNING: Do NOT neutralize hydrazine waste with Bleach (Sodium Hypochlorite).

Common lab wisdom suggests bleaching hydrazines to neutralize them. However, reacting

hydrazines with hypochlorite can generate carcinogenic N-nitroso compounds or toxic

chloramines [1].[1]

Correct Disposal: Collect as Hazardous Chemical Waste.

Labeling: Clearly tag as "Toxic," "Hydrazine Derivative," and "Halogenated."

Segregation: Keep separate from oxidizers (peroxides, nitric acid) to prevent exothermic

reactions.

4.3 Emergency Workflow

Spill Detected Assess Volume
& Form

Minor (<5g/5mL)

Major (>5g/5mL)

Absorb/Scoop
(No Bleach)

Evacuate & Call EHS

Tag: Halogenated
Hydrazine Waste
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Caption: Immediate response workflow for minor vs. major spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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